Cas no 95710-83-1 (Benzoic acid, 2-[(methylsulfonyl)oxy]-4-nitro-, methyl ester)

• Product name: Benzoic acid, 2-[(methylsulfonyl)oxy]-4-nitro-, methyl ester
• CAS No: 95710-83-1
• MF: C₉H₉NO₇S
• MW: 275.235261678696
• CID: 734902
• PubChem ID: 23320160

Benzoic acid, 2-[(methylsulfonyl)oxy]-4-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(methylsulfonyl)oxy]-4-nitro-, methyl ester
• methyl 2-methylsulfonyloxy-4-nitrobenzoate
• 95710-83-1
• Methyl 2-methanesulfonyloxy-4-nitrobenzoate
• DTXSID50632855
• SCHEMBL10786764
• UGDXQXQYPKSVTA-UHFFFAOYSA-N
• Methyl 2-[(methanesulfonyl)oxy]-4-nitrobenzoate

• Inchi： InChI=1S/C9H9NO7S/c1-16-9(11)7-4-3-6(10(12)13)5-8(7)17-18(2,14)15/h3-5H,1-2H3
• InChI Key： UGDXQXQYPKSVTA-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C(C=C(C=C1)[N+](=O)[O-])OS(=O)(=O)C

Computed Properties

• Exact Mass: 275.00997280g/mol
• Monoisotopic Mass: 275.00997280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų
• XLogP3: 1.1